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Abstract

Bowlane (IUPAC name: tetracyclo[5.3.1.1%,5.13,°Jtridecane) is a synthetically challenging, non-
planar hydrocarbon with a unique cage-like structure.[1] Primarily a subject of theoretical and
computational interest, its distinctive geometry, which could feature a pyramidal tetracoordinate
carbon, makes it a significant model for studying carbon bonding and molecular strain.[2] This
technical guide provides a comprehensive overview of the known physicochemical properties
of bowlane, focusing on computationally derived data due to a lack of extensive experimental
characterization. Furthermore, it outlines general experimental protocols applicable for the
determination of key physicochemical parameters for cage-like hydrocarbons and presents a
conceptual framework for its computational investigation.

Introduction

Bowlane, with the molecular formula C13Hzo0, represents a fascinating architectural motif in
organic chemistry.[1] Its rigid, bowl-shaped structure has attracted attention from computational
chemists exploring the limits of carbon's bonding capabilities.[2] Understanding the
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physicochemical properties of such unique molecular scaffolds is crucial for their potential
application in materials science and as novel pharmacophores in drug discovery. This
document collates the available theoretical data on bowlane and provides generalized
experimental methodologies relevant to its future empirical study.

Physicochemical Properties

To date, the physicochemical properties of bowlane have been primarily determined through
computational methods. Experimental data remains scarce due to the compound's synthetic
challenges. The following table summarizes the available computed data for bowlane.

Table 1: Computed Physicochemical Properties of
Bowlane

Property Value Source

Molecular Formula CisHzo PubChem[1]

tetracyclo[5.3.1.11,%.13,°]trideca

IUPAC Name PubChem[1]
ne

CAS Number 136788-70-0 PubChem[1]

Molecular Weight 176.30 g/mol PubChem[1]

Exact Mass 176.156500638 Da PubChem[1]

_ C1C2CC3CccC4ccicce(c?)

Canonical SMILES PubChem[1]

(C3)C4

KFCRRIUGUWKAMC-
INChl Key PubChem[1]
UHFFFAOYSA-N

Topological Polar Surface Area 0 A2 PubChem[1]

Complexity 173 PubChem[1]

Molecular Structure and Visualization

The structure of bowlane is a tetracyclic cage hydrocarbon. Its unique topology is of significant
interest in theoretical chemistry.
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Caption: Skeletal representation of the Bowlane molecule.

Experimental Protocols

While specific experimental data for bowlane is not readily available, the following are detailed,
generalized protocols for determining the key physicochemical properties of solid, non-volatile
hydrocarbons. These methods would be applicable to bowlane should a synthetic route be
established.

Melting Point Determination

The melting point is a critical indicator of a compound's purity.[1][3][4]
o Apparatus: Capillary melting point apparatus (e.g., Mel-Temp) or a Thiele tube.[1]

e Procedure:

[e]

A small, finely powdered sample of the crystalline compound is packed into a thin-walled
capillary tube, sealed at one end.[4][5]

o The capillary tube is placed in the heating block of the melting point apparatus.[5]

o The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) near the
expected melting point.[1]

o The temperature at which the first liquid droplet appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range.[5]

o Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a pure
compound. Impurities tend to lower and broaden the melting range.[1][4]

Solubility Determination

Solubility data is crucial for understanding a compound's behavior in various solvent systems,
which is particularly important in drug development.
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e Apparatus: Analytical balance, vials, constant temperature shaker, and a method for
guantification (e.g., GC-MS, HPLC).

e Procedure (Shake-Flask Method):

o An excess amount of the solid hydrocarbon is added to a known volume of the solvent
(e.g., water, ethanol, octanol) in a sealed vial.

o The mixture is agitated in a constant temperature shaker until equilibrium is reached
(typically 24-48 hours).

o The suspension is then filtered or centrifuged to separate the undissolved solid.

o The concentration of the hydrocarbon in the clear supernatant is determined using a
suitable analytical technique.

o For Hydrocarbons in Aqueous Solutions: A multiple equilibration procedure analyzing the gas
phase via gas-liquid chromatography can be employed to calculate solubility.[6]

Octanol-Water Partition Coefficient (LogP)
Determination

LogP is a measure of a compound's lipophilicity and is a key parameter in predicting its
pharmacokinetic properties.

o Apparatus: Vials, mechanical shaker, centrifuge, and a method for quantification (e.g.,
HPLC-UV, GC-MS).

e Procedure (Shake-Flask Method):

o

A pre-weighed amount of the compound is dissolved in either water-saturated octanol or
octanol-saturated water.

o

The two phases are mixed in a vessel and shaken until equilibrium is achieved.

o

The mixture is then centrifuged to ensure complete phase separation.

[¢]

The concentration of the compound in each phase is determined analytically.
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o LogP is calculated as the base-10 logarithm of the ratio of the concentration in the octanol
phase to the concentration in the agueous phase.

o Alternative Method: High-Performance Liquid Chromatography (HPLC) can be used as a
rapid method to estimate LogP by correlating the compound's retention time on a reverse-
phase column with those of known standards.[7]

Computational Investigation Workflow

The study of hypothetical or synthetically challenging molecules like bowlane heavily relies on
computational chemistry. The following diagram illustrates a typical workflow for such an
investigation.
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Caption: A general workflow for the computational analysis of a novel molecule.

Conclusion

Bowlane remains a molecule of significant theoretical interest, pushing the boundaries of our
understanding of chemical bonding. While experimental data on its physicochemical properties
is currently lacking, computational studies provide valuable insights into its characteristics. The
generalized experimental protocols outlined in this guide provide a roadmap for the empirical
characterization of bowlane and other novel cage hydrocarbons. Future research, contingent
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on the successful synthesis of bowlane, will be instrumental in validating theoretical predictions
and exploring the potential applications of this unique molecular entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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